Cas no 108438-52-4 (1H-Indole, 2-bromo-3-chloro-)

1H-Indole, 2-bromo-3-chloro- structure
1H-Indole, 2-bromo-3-chloro- structure
Product Name:1H-Indole, 2-bromo-3-chloro-
CAS No:108438-52-4
MF:C8H5BrClN
MW:230.489000082016
CID:3593989
PubChem ID:13808296
Update Time:2025-04-22

1H-Indole, 2-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-bromo-3-chloro-
    • 108438-52-4
    • 2-bromo-3-chloro-1H-indole
    • DTXSID501310924
    • Inchi: 1S/C8H5BrClN/c9-8-7(10)5-3-1-2-4-6(5)11-8/h1-4,11H
    • InChI Key: VECCYQZDQOPISO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(Cl)=C1Br

Computed Properties

  • Exact Mass: 228.92939Da
  • Monoisotopic Mass: 228.92939Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 15.8Ų
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